Cas no 82228-58-8 (4-Nitro-1-(phenylmethyl)-1H-imidazole-5-carboxylic Acid)

• Product Name: 4-Nitro-1-(phenylmethyl)-1H-imidazole-5-carboxylic Acid
• CAS No: 82228-58-8
• MF: C₁₁H₉N₃O₄
• MW: 247.206862211227
• CID: 720070
• PubChem ID: 14914632
• Update Time: 2025-04-19

4-Nitro-1-(phenylmethyl)-1H-imidazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 4-nitro-1-(phenylmethyl)-
• 3-benzyl-5-nitroimidazole-4-carboxylic acid
• 4-Nitro-1-(phenylmethyl)-1H-imidazole-5-carboxylic acid
• 1-benzyl-4-nitroimidazole-5-carboxylic acid
• 3-Benzyl-5-nitro-3H-imidazole-4-carboxylic acid
• DTXSID20565328
• AC-13569
• FT-0641853
• 1-BENZYL-4-NITRO-1H-IMIDAZOLE-5-CARBOXYLIC ACID
• 5-nitro-3-(phenylmethyl)-4-imidazolecarboxylic acid
• 4-Nitro-1-(phenylmethyl)-1H-imidazole-5-carboxylicacid
• 3-benzyl-5-nitro-imidazole-4-carboxylic acid
• A840279
• AB24971
• AKOS015961271
• 82228-58-8
• F98060
• DB-056588
• 4-Nitro-1-(phenylmethyl)-1H-imidazole-5-carboxylic Acid

• Inchi： 1S/C11H9N3O4/c15-11(16)9-10(14(17)18)12-7-13(9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,15,16)
• InChI Key： PYRJLVPDLIDBNE-UHFFFAOYSA-N
• SMILES： OC(C1=C([N+](=O)[O-])N=CN1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 247.05900
• Monoisotopic Mass: 247.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 522.165°C at 760 mmHg
• Flash Point: 269.596°C
• Refractive Index: 1.666
• PSA: 100.94000
• LogP: 2.06100
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

4-Nitro-1-(phenylmethyl)-1H-imidazole-5-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)